N-(3-Aminophenyl)-2-(2-chlorophenoxy)propanamide

• IUPAC Name: N-(3-aminophenyl)-2-(2-chlorophenoxy)propanamide
• InChI: InChI=1S/C15H15ClN2O2/c1-10(20-14-8-3-2-7-13(14)16)15(19)18-12-6-4-5-11(17)9-12/h2-10H,17H2,1H3,(H,18,19)
• InChI Key: UHOQBFXJENNYGD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC(=C1)N)OC2=CC=CC=C2Cl
• Molecular Formula: C15H15ClN2O2
• Molecular Weight: 290.74 g/mol

Description

N-(3-Aminophenyl)-2-(2-chlorophenoxy)propanamide, also known as NAPCP, is an organic compound with a wide range of applications in the scientific and medical fields. It is a white crystalline solid with a molecular weight of 257.7 g/mol and a melting point of 213-214°C. NAPCP is a versatile compound that can be used in the synthesis of various compounds, as well as in pharmaceuticals, medical diagnostics, and other scientific applications.

Scientific Research Applications

Anticonvulsant Studies

N-Benzyl-3-[(chlorophenyl)amino]propanamides, structurally related to N-(3-Aminophenyl)-2-(2-chlorophenoxy)propanamide, have been synthesized and evaluated for their anticonvulsant properties. These compounds demonstrated significant activity in both maximal electroshock (MES) and subcutaneous pentylene tetrazole (scPTZ) seizure test models, indicating their potential as treatments for generalized seizures. The ortho and para isomers were found to be more potent than phenytoin in the MES test, suggesting a promising direction for further anticonvulsant drug development (Idris, Ayeni, & Sallau, 2011).

Synthesis and Characterization

A chlorine-containing derivative of ibuprofen, N-(3-chlorophenethyl)-2-(4-isobutylphenyl)propanamide, was synthesized, characterized, and reported for its high yield. This work contributes to the broader field of organic synthesis, offering a new compound for potential therapeutic applications, highlighting the versatile nature of N-(3-Aminophenyl)-2-(2-chlorophenoxy)propanamide derivatives (Manolov, Ivanov, Bojilov, & Kalinova, 2022).

Herbicidal Activity

Research into the herbicidal activity of N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide, a compound with structural similarities, demonstrated effective weed control capabilities. This indicates potential agricultural applications for derivatives of N-(3-Aminophenyl)-2-(2-chlorophenoxy)propanamide, offering a new avenue for the development of herbicides (Liu et al., 2008).

Matrix Metalloproteinase Inhibition

Novel heterocyclic inhibitors of matrix metalloproteinases, including thiadiazine derivatives structurally related to N-(3-Aminophenyl)-2-(2-chlorophenoxy)propanamide, were synthesized and shown to exhibit potent inhibitory activity. These findings highlight the compound's potential utility in developing therapies for diseases involving matrix metalloproteinases, such as cancer and fibrosis (Schröder et al., 2001).

Nonlinear Optical Properties

N-(2-Chlorophenyl)-(1-Propanamide), a compound with close structural relation, was synthesized and characterized for its nonlinear optical properties, demonstrating its potential in electro-optic and photonic applications. This research opens up possibilities for the use of N-(3-Aminophenyl)-2-(2-chlorophenoxy)propanamide derivatives in the development of new materials for optical technologies (Prabhu et al., 2000; Prabhu & Rao, 2001).